Cholan-24-oic acid, 3-oxo-, methyl ester, (5alpha)-
Cholan-24-oic acid, 3-oxo-, methyl ester, (5alpha)-
Brand Name:
Vulcanchem
CAS No.:
15074-03-0
VCID:
VC0081147
InChI:
InChI=1S/C25H40O3/c1-16(5-10-23(27)28-4)20-8-9-21-19-7-6-17-15-18(26)11-13-24(17,2)22(19)12-14-25(20,21)3/h16-17,19-22H,5-15H2,1-4H3/t16-,17+,19+,20-,21+,22+,24+,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C
Molecular Formula:
C25H40O3
Molecular Weight:
388.6 g/mol
Cholan-24-oic acid, 3-oxo-, methyl ester, (5alpha)-
CAS No.: 15074-03-0
Main Products
VCID: VC0081147
Molecular Formula: C25H40O3
Molecular Weight: 388.6 g/mol
| CAS No. | 15074-03-0 |
|---|---|
| Product Name | Cholan-24-oic acid, 3-oxo-, methyl ester, (5alpha)- |
| Molecular Formula | C25H40O3 |
| Molecular Weight | 388.6 g/mol |
| IUPAC Name | methyl (4R)-4-[(5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H40O3/c1-16(5-10-23(27)28-4)20-8-9-21-19-7-6-17-15-18(26)11-13-24(17,2)22(19)12-14-25(20,21)3/h16-17,19-22H,5-15H2,1-4H3/t16-,17+,19+,20-,21+,22+,24+,25-/m1/s1 |
| Standard InChIKey | SRLWMUQGWKOYLX-MGDRWAAASA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CCC(=O)C4)C)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C |
| PubChem Compound | 22821830 |
| Last Modified | Nov 11 2021 |
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